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Introduction
Glutamate Carboxypeptidase II (GCPII), also known as Prostate-Specific Membrane Antigen

(PSMA) and N-acetylated-alpha-linked acidic dipeptidase (NAALADase), is a transmembrane

zinc metalloenzyme with significant roles in both oncology and neuroscience.[1][2][3] In the

central nervous system, GCPII is expressed on the surface of astrocytes and hydrolyzes the

abundant neuropeptide N-acetylaspartylglutamate (NAAG) into N-acetylaspartate (NAA) and

glutamate.[1][2] Under pathological conditions associated with excessive glutamate levels,

such as stroke, traumatic brain injury, and neurodegenerative diseases, the activity of GCPII

can contribute to glutamate excitotoxicity. Inhibition of GCPII is therefore a promising

therapeutic strategy to mitigate neuronal damage by reducing glutamate production and

increasing the levels of NAAG, which has neuroprotective effects through its action on

metabotropic glutamate receptor 3 (mGluR3).

GCPII-IN-1 is a potent inhibitor scaffold of GCPII with a reported Ki of 44.3 nM. Its established

inhibitory activity makes it a valuable tool for the development and validation of high-throughput

screening (HTS) assays aimed at identifying novel GCPII inhibitors. This document provides

detailed application notes and protocols for the utilization of GCPII-IN-1 in HTS campaigns.
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The enzymatic activity of GCPII plays a critical role in modulating glutamatergic

neurotransmission. The following diagram illustrates the signaling pathway leading to glutamate

excitotoxicity and the therapeutic intervention point for GCPII inhibitors.
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GCPII-Mediated Glutamate Excitotoxicity Pathway
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High-Throughput Screening Workflow for GCPII Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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